2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride
Description
“2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine” is a chemical compound with the molecular formula C6H11N3 . It is a biochemical used for proteomics research . The compound is a liquid at room temperature .
Molecular Structure Analysis
The molecular weight of “2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine” is 125.17 . The InChI code for a related compound, “2-methoxy-1-(1-methyl-1H-pyrazol-4-yl)ethanamine”, is 1S/C7H13N3O/c1-10-4-6(3-9-10)7(8)5-11-2/h3-4,7H,5,8H2,1-2H3 , which might provide some insights into the structure of the compound you’re interested in.Physical And Chemical Properties Analysis
The physical state of “2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine” is liquid . It has a predicted melting point of 40.62°C and a predicted boiling point of approximately 233.6°C at 760 mmHg . The predicted density is approximately 1.1 g/mL, and the refractive index is predicted to be n20D 1.57 .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride involves the reaction of 1-methyl-1H-pyrazole with ethylene oxide to form 2-(1-methyl-1H-pyrazol-4-yl)ethanol, which is then converted to the amine via a reductive amination reaction with ammonium chloride. The resulting amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "1-methyl-1H-pyrazole", "ethylene oxide", "ammonium chloride", "hydrochloric acid" ], "Reaction": [ "1. 1-methyl-1H-pyrazole is reacted with ethylene oxide in the presence of a base catalyst to form 2-(1-methyl-1H-pyrazol-4-yl)ethanol.", "2. The resulting alcohol is then reacted with ammonium chloride and a reducing agent, such as sodium borohydride, to form the corresponding amine.", "3. The amine is then reacted with hydrochloric acid to form the hydrochloride salt of 2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine." ] } | |
CAS RN |
1956310-06-7 |
Product Name |
2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride |
Molecular Formula |
C6H12ClN3 |
Molecular Weight |
161.6 |
Purity |
95 |
Origin of Product |
United States |
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